Cas no 2229181-15-9 (5-(4-chloro-2-methoxyphenyl)-1H-imidazol-2-amine)

• Product Name: 5-(4-chloro-2-methoxyphenyl)-1H-imidazol-2-amine
• CAS No: 2229181-15-9
• MF: C₁₀H₁₀ClN₃O
• MW: 223.658900737762
• CID: 6092688
• PubChem ID: 165634976
• Update Time: 2025-06-08

5-(4-chloro-2-methoxyphenyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2229181-15-9
• 5-(4-chloro-2-methoxyphenyl)-1H-imidazol-2-amine
• EN300-1986137

• Inchi： 1S/C10H10ClN3O/c1-15-9-4-6(11)2-3-7(9)8-5-13-10(12)14-8/h2-5H,1H3,(H3,12,13,14)
• InChI Key： MDBNVAPODQIBKB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1=CN=C(N)N1

Computed Properties

• Exact Mass: 223.0512396g/mol
• Monoisotopic Mass: 223.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.9Ų

Additional information on 5-(4-chloro-2-methoxyphenyl)-1H-imidazol-2-amine

Recent Advances in the Study of 5-(4-chloro-2-methoxyphenyl)-1H-imidazol-2-amine (CAS: 2229181-15-9)

The compound 5-(4-chloro-2-methoxyphenyl)-1H-imidazol-2-amine (CAS: 2229181-15-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This imidazole derivative has been the subject of multiple studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug development. The following research briefing provides an overview of the latest findings related to this compound, highlighting key advancements and their implications for the field.

Recent studies have focused on the synthesis and characterization of 5-(4-chloro-2-methoxyphenyl)-1H-imidazol-2-amine, with particular emphasis on its structural features and reactivity. The compound's unique imidazole core, coupled with the chloro-methoxyphenyl substituent, has been shown to confer distinct electronic and steric properties, making it a promising scaffold for further chemical modifications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its purity and structural integrity, ensuring reliable data for subsequent biological evaluations.

In vitro and in vivo studies have explored the compound's biological activity, revealing its potential as an inhibitor of key enzymatic targets. Notably, 5-(4-chloro-2-methoxyphenyl)-1H-imidazol-2-amine has demonstrated inhibitory effects on certain kinases and proteases, which are implicated in various disease pathways. These findings suggest its applicability in the treatment of conditions such as cancer, inflammatory disorders, and infectious diseases. Mechanistic studies have further elucidated its binding interactions with target proteins, providing insights into its selectivity and potency.

One of the most promising aspects of this compound is its favorable pharmacokinetic profile. Preliminary pharmacokinetic studies indicate good oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. Additionally, toxicity assessments have shown a relatively safe profile at therapeutic doses, although further studies are required to fully evaluate its long-term safety and potential side effects. These properties position 5-(4-chloro-2-methoxyphenyl)-1H-imidazol-2-amine as a viable candidate for preclinical development.

Recent computational studies have complemented experimental findings by employing molecular docking and dynamics simulations to predict the compound's interactions with biological targets. These in silico approaches have identified potential binding sites and key residues involved in its activity, offering a rational basis for future structure-activity relationship (SAR) studies. Such computational insights are invaluable for guiding the design of more potent and selective derivatives.

In summary, the latest research on 5-(4-chloro-2-methoxyphenyl)-1H-imidazol-2-amine (CAS: 2229181-15-9) underscores its potential as a versatile scaffold in medicinal chemistry. Its demonstrated biological activity, coupled with a favorable pharmacokinetic profile, makes it a compelling candidate for further investigation. Future studies should focus on optimizing its structure, expanding its therapeutic applications, and advancing it through the drug development pipeline. The ongoing research in this area holds promise for the discovery of novel therapeutics addressing unmet medical needs.